Cas no 1204-52-0 (Benzoic acid,2-[(2-aminoethyl)dithio]-)
![Benzoic acid,2-[(2-aminoethyl)dithio]- structure](https://www.kuujia.com/scimg/cas/1204-52-0x500.png)
1204-52-0 structure
Product name:Benzoic acid,2-[(2-aminoethyl)dithio]-
Benzoic acid,2-[(2-aminoethyl)dithio]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,2-[(2-aminoethyl)dithio]-
- 2-(2-azaniumylethyldisulfanyl)benzoate
- BENZOIC ACID, 2-(2-AMINOETHYLDITHIO)-, inner salt
- 1204-52-0
- 2-(2-Aminoethyldithio)benzoic acid inner salt
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- Inchi: InChI=1S/C9H11NO2S2/c10-5-6-13-14-8-4-2-1-3-7(8)9(11)12/h1-4H,5-6,10H2,(H,11,12)
- InChI Key: MDWMGDVMLUFHTD-UHFFFAOYSA-N
- SMILES: NCCSSC1C=CC=CC=1C(O)=O
Computed Properties
- Exact Mass: 265
- Monoisotopic Mass: 265
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 190
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 114A^2
- XLogP3: -0.6
Experimental Properties
- Density: 1.38
- Boiling Point: 381.6°C at 760 mmHg
- Flash Point: 184.6°C
- Refractive Index: 1.671
Benzoic acid,2-[(2-aminoethyl)dithio]- Related Literature
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Angelos B. Canaj,Milosz Siczek,Marta Otręba,Tadeusz Lis,Giulia Lorusso,Marco Evangelisti,Constantinos J. Milios Dalton Trans., 2016,45, 18591-18602
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Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
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3. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
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Kang Min Ok,Eun Ok Chi,P. Shiv Halasyamani Chem. Soc. Rev., 2006,35, 710-717
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Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
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Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
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Zhenwei Wang,Husam N. Alshareef J. Mater. Chem. A, 2018,6, 10176-10183
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Amos Markus,Aviad Slotky,Nairouz Farah Nanoscale, 2020,12, 18918-18930
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Monika Kos,Anita Jemec Kokalj,Gordana Glavan,Gregor Marolt,Primož Zidar,Janko Božič,Sara Novak,Damjana Drobne Environ. Sci.: Nano, 2017,4, 2297-2310
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10. Cadmium metavanadate mixed oxide nanorods for the chemiresistive detection of methane molecules†Veena Mounasamy,Ganesh Kumar Mani,Dhivya Ponnusamy,P. R. Reshma,Arun K. Prasad,Sridharan Madanagurusamy New J. Chem., 2020,44, 12473-12485
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